Cas no 1806184-26-8 (3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide)

• Product Name: 3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide
• CAS No: 1806184-26-8
• MF: C₇H₅F₃N₄O₃S
• MW: 282.199809789658
• CID: 4910535
• Update Time: 2025-10-18

3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide

• Inchi： 1S/C7H5F3N4O3S/c8-7(9,10)17-4-2-14-3(1-11)5(12)6(4)18(13,15)16/h2H,12H2,(H2,13,15,16)
• InChI Key： UFKBJARLHWUMGL-UHFFFAOYSA-N
• SMILES： S(C1C(=CN=C(C#N)C=1N)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 0.5
• Topological Polar Surface Area: 141

Additional information on 3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide

3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1806184-26-8): A Comprehensive Overview

3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1806184-26-8) is a multifunctional compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its diverse applications and promising therapeutic properties.

The molecular structure of 3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide includes a pyridine ring, a cyano group, an amino group, and a trifluoromethoxy substituent, all of which contribute to its distinct chemical and biological activities. The presence of these functional groups makes it an attractive candidate for the development of novel pharmaceuticals and chemical reagents.

Recent studies have highlighted the potential of 3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and osteoarthritis.

In addition to its anti-inflammatory effects, 3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide has shown potential as an anticancer agent. A 2022 study in the European Journal of Medicinal Chemistry demonstrated that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

The unique chemical structure of 3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide also makes it an excellent starting material for synthetic chemistry. Its reactivity and functional group diversity allow for the facile synthesis of a wide range of derivatives with tailored properties. This versatility has led to its use in the development of new materials and advanced pharmaceuticals.

In the context of drug discovery, 3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide has been identified as a lead compound for several therapeutic targets. Its ability to modulate specific biological pathways has made it a valuable tool in high-throughput screening assays and structure-based drug design. Researchers are actively exploring its potential as a scaffold for the development of more potent and selective drugs.

The safety profile of 3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide is another important aspect that has been extensively studied. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, 3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1806184-26-8) is a versatile and promising compound with significant potential in both research and therapeutic applications. Its unique chemical structure, combined with its diverse biological activities, makes it an exciting area of focus for chemists and pharmacologists alike. As research continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its impact on human health and well-being.